VO-OHpic
VO-OHpic
Potent inhibitor of PTEN (phosphatase and tensin homolog) (IC50 = 35 nM). Displays selectivity for PTEN over cysteine-based phosphatases such as SopB, MTM, PTPβ and SAC (IC50 values are 588 nM, 4.03, 57.5 and >10 μM respectively). Increases PIP2 and PIP3 levels; also increases Akt translocation in NIH/3T3 fibroblasts. Blocks the immunosuppressant activity of IDO-activated Tregs. Promotes antitumor inflammatory response in combination with immunotherapy and enhances anticancer chemotherapy in tumor-bearing mice.
Brand Name:
Vulcanchem
CAS No.:
675848-25-6
VCID:
VC0004715
InChI:
InChI=1S/2C6H5NO3.2O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;/h2*1-3,8H,(H,9,10);;;/q;;;-1;
SMILES:
C1=CC(=C(N=C1)C(=O)O)O.C1=CC(=C(N=C1)C(=O)O)O.[O-][V]=O
Molecular Formula:
C12H10N2O8V-
Molecular Weight:
361.16
VO-OHpic
CAS No.: 675848-25-6
Inhibitors
VCID: VC0004715
Molecular Formula: C12H10N2O8V-
Molecular Weight: 361.16
| CAS No. | 675848-25-6 |
|---|---|
| Product Name | VO-OHpic |
| Molecular Formula | C12H10N2O8V- |
| Molecular Weight | 361.16 |
| IUPAC Name | 3-hydroxypyridine-2-carboxylic acid;oxido(oxo)vanadium |
| Standard InChI | InChI=1S/2C6H5NO3.2O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;/h2*1-3,8H,(H,9,10);;;/q;;;-1; |
| Standard InChIKey | DUQTXODYOYERFR-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(N=C1)C(=O)O)O.C1=CC(=C(N=C1)C(=O)O)O.[O-][V]=O |
| Description | Potent inhibitor of PTEN (phosphatase and tensin homolog) (IC50 = 35 nM). Displays selectivity for PTEN over cysteine-based phosphatases such as SopB, MTM, PTPβ and SAC (IC50 values are 588 nM, 4.03, 57.5 and >10 μM respectively). Increases PIP2 and PIP3 levels; also increases Akt translocation in NIH/3T3 fibroblasts. Blocks the immunosuppressant activity of IDO-activated Tregs. Promotes antitumor inflammatory response in combination with immunotherapy and enhances anticancer chemotherapy in tumor-bearing mice. |
| Synonyms | (OC-6-45)-Aqua(3-hydroxy-2-pyridinecarboxylato-κ-N1,κO2)[3-(hydroxy-κO)-2-pyridinecarboxylato(2-)-κO2]oxovanadate(1-),hydrogen |
| PubChem Compound | 90488861 |
| Last Modified | Nov 11 2021 |
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